Cas no 105789-79-5 (Benzo[b]thiophene, 3-(2-thienyl)-)

• Product Name: Benzo[b]thiophene, 3-(2-thienyl)-
• CAS No: 105789-79-5
• MF: C₁₂H₈S₂
• MW: 216.321920394897
• CID: 1164332
• PubChem ID: 18407316
• Update Time: 2025-04-20

Benzo[b]thiophene, 3-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene, 3-(2-thienyl)-
• SCHEMBL5943542
• 3-(thiophen-2-yl)-1-benzothiophene
• HS-4883
• 105789-79-5
• 3-(thiophen-2-yl)benzo[b]thiophene

• Inchi： 1S/C12H8S2/c1-2-5-11-9(4-1)10(8-14-11)12-6-3-7-13-12/h1-8H
• InChI Key： LCMISIJILRTNKA-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CS2)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 216.00674260g/mol
• Monoisotopic Mass: 216.00674260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 56.5Ų